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Compound of Interest

Compound Name: Dimethyl 2,2'-thiobisacetate

Cat. No.: B108632

CAS Number: 16002-29-2

An Essential Tool for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of Dimethyl 2,2'-thiobisacetate, a
versatile chemical compound with applications in various scientific fields. This document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its chemical properties, synthesis, and key applications.

Chemical and Physical Properties

Dimethyl 2,2'-thiobisacetate, also known by synonyms such as Dimethyl thiodiacetate and
Dimethyl thiodiglycolate, is a diester with the molecular formula CsH1004S.[1] Its chemical
structure features a central sulfur atom bridging two acetate methyl ester groups. This structure
imparts specific reactivity and properties that are valuable in chemical synthesis and biological
applications.

A comprehensive summary of its quantitative properties is presented in Table 1 for easy
reference and comparison.
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Property Value Reference
CAS Number 16002-29-2 [11[2]
Molecular Formula CeH1004S [1]
Molecular Weight 178.21 g/mol

Appearance Colorless to pale yellow liquid

Density 1.199 g/cm3 [1]
Melting Point Not available

Boiling Point 130 °C at 15 Torr

Flash Point 95 °C [1]
Solubility Soluble in organic solvents

Refractive Index 1.469 [1]

Synthesis of Dimethyl 2,2'-Thiobisacetate

A robust and efficient method for the synthesis of Dimethyl 2,2'-thiobisacetate involves a two-
step process, as detailed in Japanese Patent JP2008303173A.[3] This procedure is particularly
advantageous for industrial-scale production due to its use of readily available starting
materials and efficient reaction conditions.

Experimental Protocol
Step 1: Synthesis of Thiodiglycolic Acid

 In a suitable reaction vessel, chloroacetic acid is reacted with sodium sulfide in the presence
of a base.

e The reaction mixture is then neutralized with an acid to precipitate thiodiglycolic acid.
e The resulting thiodiglycolic acid is isolated and purified.

Step 2: Esterification of Thiodiglycolic Acid
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» The synthesized thiodiglycolic acid is dissolved in methanol.

o Adehydrating agent, such as anhydrous calcium chloride, is added to the mixture. An acid
catalyst may also be employed to enhance the reaction rate.

e The mixture is heated to drive the esterification reaction to completion, yielding Dimethyl
2,2'-thiobisacetate.

e The final product is purified by distillation.

The overall synthesis workflow is depicted in the following diagram:

Step 1: Thiodiglycolic Acid Synthesis
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Step 2: Esterification
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A flowchart illustrating the two-step synthesis of Dimethyl 2,2'-thiobisacetate.

Applications in Scientific Research and Drug
Development

Dimethyl 2,2'-thiobisacetate serves as a valuable building block and reagent in several areas
of chemical and biological research.

Chemical Synthesis

Due to its bifunctional nature, Dimethyl 2,2'-thiobisacetate is a useful intermediate in the
synthesis of more complex molecules. The ester groups can be hydrolyzed to the
corresponding carboxylic acids or converted to other functional groups, while the central
thioether can be oxidized to a sulfoxide or sulfone, providing a scaffold for diverse chemical
transformations. It is used in the manufacturing of polysulfides, dyes, and other pharmaceutical
intermediates.

Crosslinking Agent

The structure of Dimethyl 2,2'-thiobisacetate makes it a potential homobifunctional
crosslinking agent. Although specific detailed protocols for its use in biological crosslinking are
not widely published, its reactivity suggests it could be used to link molecules containing
suitable nucleophiles. The general principle of using such a molecule for crosslinking is

Protein 1
with Nucleophile (Nu-H)
Reaction 1

. Protein 2
Groteln 1-Nu-R-S- R} Gith Nucleophile (Nu-HD

Reaction 2

illustrated below.
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A conceptual diagram of a two-step crosslinking reaction using a bifunctional reagent.

Role in Drug Development

While initial suggestions pointed towards a potential role as a tyrosine kinase inhibitor,
extensive, publicly available research to substantiate this specific mechanism of action is
limited. However, its application as an intermediate in the synthesis of pharmaceutical
compounds remains a key area of interest for drug development professionals. The thioether
and ester functionalities provide a versatile platform for the construction of novel drug
candidates.

Analytical Methods

The purity and concentration of Dimethyl 2,2'-thiobisacetate can be reliably determined using
High-Performance Liquid Chromatography (HPLC) with UV detection. A validated method for
the quantification of similar organic compounds provides a strong basis for the analysis of this
compound.

Validated HPLC-UV Method

A general protocol for the quantitative analysis of organic compounds, adaptable for Dimethyl
2,2'-thiobisacetate, is outlined below.
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Parameter Condition

C18 reverse-phase column (e.g., 4.6 x 150 mm,

Column
5 pm)
Isocratic or gradient elution with a mixture of
] acetonitrile and water (with an optional acid
Mobile Phase o ) ) )
modifier like formic acid for improved peak
shape)
Flow Rate 1.0 mL/min
) UV spectrophotometer at a suitable wavelength
Detection
(e.g., 210-230 nm)
Injection Volume 10 uL
Column Temperature Ambient or controlled (e.g., 30 °C)

Sample Preparation:

o Prepare a stock solution of Dimethyl 2,2'-thiobisacetate in a suitable solvent (e.g.,
acetonitrile).

o Create a series of calibration standards by diluting the stock solution.

» Prepare samples for analysis by dissolving them in the mobile phase or a compatible
solvent.

e Filter all solutions through a 0.45 um filter before injection.

Safety and Handling

Dimethyl 2,2'-thiobisacetate should be handled in a well-ventilated area, and appropriate
personal protective equipment (PPE), including gloves and safety glasses, should be worn. It is
important to consult the Safety Data Sheet (SDS) for detailed information on handling, storage,
and disposal.

Conclusion
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Dimethyl 2,2'-thiobisacetate is a chemical compound with a well-defined set of properties and
a clear synthetic route. Its primary utility for researchers and drug development professionals
lies in its role as a versatile chemical intermediate. While its direct biological activities require
further investigation, its structural features make it a valuable tool in the synthesis of novel
molecules with potential therapeutic applications. The analytical methods outlined in this guide
provide a solid foundation for its quantification and quality control in a research and
development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

